1-hydroxy-2-(4-methylphenyl)-1H-imidazol-3-ium-3-olate

• IUPAC Name: 1-hydroxy-2-(4-methylphenyl)-3-oxidoimidazol-3-ium
• InChI: InChI=1S/C10H10N2O2/c1-8-2-4-9(5-3-8)10-11(13)6-7-12(10)14/h2-7,13H,1H3
• InChI Key: NRXOZCOKYSEUQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=[N+](C=CN2O)[O-]
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol

Description

The compound is a derivative of imidazole, a heterocyclic organic compound. Imidazoles and their derivatives are known to have a wide range of biological activities and are valuable synthetic intermediates for the assembly of heterocyclic structures.

Synthesis Analysis

While specific synthesis methods for this compound were not found, imidazoles can be synthesized through a variety of methods. For example, 4-hydroxy-2-quinolones can be synthesized through various synthetic approaches. Similarly, pyrrolidine compounds can be synthesized through ring construction from different cyclic or acyclic precursors.

Chemical Reactions Analysis

Imidazoles and their derivatives are known to participate in a variety of chemical reactions. They are valuable synthetic intermediates for the assembly of heterocyclic structures.

Scientific Research Applications

Rearrangements in Organic Synthesis

Researchers have explored the utility of imidazole derivatives, such as 1-hydroxy-2-(4-methylphenyl)-1H-imidazol-3-ium-3-olate, in complex organic synthesis processes. For instance, tetrahydroimidazo[1,5-b]isoxazole-2,3-dicarboxylates were rearranged to form pyrrolo[1,2-e]imidazol-6-ols, acting as precursors for various dihydro-1H-pyrrole derivatives, demonstrating the potential of imidazole derivatives in synthesizing structurally complex molecules (Coşkun & Çetin, 2009).

Catalytic Applications

In the realm of catalysis, Bronsted acidic ionic liquids incorporating imidazole structures have shown significant promise. A study detailed the synthesis of 2,4,5-trisubstituted imidazole derivatives using such ionic liquids as catalysts, emphasizing the method's eco-friendly nature and high efficiency, which may have implications in various industrial processes (Hilal & Hanoon, 2019).

Nanotechnology and Material Science

Imidazole derivatives have also been identified as precursors for nanomaterials. A study synthesized N1-Hydroxy-2,4,5-trisubstituted imidazoles and discussed their potential as organic precursors for the synthesis of zinc oxide nanoparticles, highlighting the significance of these compounds in the development of advanced materials (Padhy et al., 2010).

Spectroscopic Studies and Chemical Analysis

The properties of imidazole derivatives have been studied using various spectroscopic methods. For example, ionic liquids based on imidazolium were evaluated as stationary phases in gas chromatography, showing unique selectivity and efficiency in separating organic substances, which could be valuable for analytical chemistry (Álvarez et al., 2011).

Pharmaceutical and Medicinal Chemistry

Research has indicated the potential of imidazole derivatives in pharmaceutical applications. For instance, the synthesis and structural characterization of various imidazole compounds have been investigated, with emphasis on their potential biological activities and therapeutic properties (Collman et al., 2000).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. For example, some imidazole derivatives have been found to have antineoplastic activity.

Future Directions

Research into imidazoles and their derivatives is ongoing due to their wide range of biological activities and their value as synthetic intermediates. Future research may focus on developing new synthesis methods, exploring their biological activities, and investigating their potential uses in medicine and other fields.